c-Myc inhibitor 5

• Molecular Formula: C30H46N12
• Molecular Weight: 574.8 g/mol
• InChI: InChI=1S/C30H46N12/c1-21-9-17-40(18-10-21)30-36-26(32)24-29(38-30)42(20-34-24)14-8-6-4-3-5-7-13-41-19-33-23-25(31)35-27(37-28(23)41)22-11-15-39(2)16-12-22/h19-22H,3-18H2,1-2H3,(H2,31,35,37)(H2,32,36,38)
• InChIKey: NKNRZZXZADCRPD-UHFFFAOYSA-N

c-Myc inhibitor 5 (DA3): A Fluorescent, Selective c-MYC G-Quadruplex Ligand for Targeted Oncogene Suppression Research

c-Myc inhibitor 5 (also referred to as DA3) is a fluorescent, long chain-bridged bispurine compound that selectively binds to the c-MYC G-quadruplex (G4) DNA structure, exhibiting a dissociation constant (K_D) of 16 μM [1]. This small molecule ligand is specifically designed to stabilize the promoter G4 of the c-MYC oncogene, thereby suppressing its transcription [2]. A key characteristic of c-Myc inhibitor 5 is its demonstrated selectivity for the c-MYC G4 over other G4-forming sequences, leading to preferential inhibition of c-MYC expression rather than other G4-driven oncogenes [1].

Selective c-MYC G4 targeting for promoter-specific transcription studies

Intrinsic fluorescent bispurine scaffold enables label-free live-cell imaging

Direct G4 stabilization mechanism orthogonal to epigenetic modulators

• [1] Hu MH, Lin JH, Huang Q. Discovery of a fluorescent, long chain-bridged bispurine that selectively targets the c-MYC G-quadruplex. Bioorg Chem. 2022 May;122:105750. doi: 10.1016/j.bioorg.2022.105750. PMID: 35325695. View Source
• [2] MedChemExpress. c-Myc inhibitor 5 (DA3) Product Datasheet. Accessed 2026. View Source

Why Substituting c-Myc inhibitor 5 with a Generic c-Myc Inhibitor or G4 Ligand Will Compromise Your Research Outcomes

A direct substitution of c-Myc inhibitor 5 with a seemingly similar compound—such as a non-selective G4 ligand (e.g., TMPyP4, PhenDC3) or a c-Myc protein-protein interaction inhibitor (e.g., 10074-G5, MYCi975)—is not scientifically equivalent. Generic G4 ligands often lack the required specificity for the c-MYC G4 over other G4 structures, leading to off-target effects on multiple oncogenes and confounding experimental results [1]. Conversely, c-Myc protein inhibitors operate via a completely different mechanism (disrupting MYC-MAX dimerization) and do not provide the unique fluorescent tracking capability inherent to DA3. The specific molecular design of DA3, featuring a flexible long-chain bridge, confers a distinct binding mode and selectivity profile that is not recapitulated by other c-Myc-targeting agents [1].

Non-selective G4 ligands

Promiscuous binding to multiple G4 structures may confound c-MYC-specific transcriptional readouts.

c-Myc protein-protein interaction inhibitors

Distinct mechanism (MYC-MAX disruption) and lack of fluorescent tracking limit mechanistic and imaging studies.

Alternative G4-targeting agents

Unique long-chain bridged bispurine architecture confers a binding mode not recapitulated by other ligands.

• [1] Hu MH, Lin JH, Huang Q. Discovery of a fluorescent, long chain-bridged bispurine that selectively targets the c-MYC G-quadruplex. Bioorg Chem. 2022 May;122:105750. doi: 10.1016/j.bioorg.2022.105750. PMID: 35325695. View Source

Quantitative Differentiation of c-Myc inhibitor 5 (DA3) from Leading Comparators

Selective c-MYC G4 Binding Affinity (K_D = 16 μM) vs. Non-Selective G4 Ligands

c-Myc inhibitor 5 (DA3) selectively targets the c-MYC G-quadruplex with a dissociation constant (K_D) of 16 μM, as determined in vitro [1]. This binding event is characterized by 'adaptive binding' to the terminal G-quartets, a mechanism that confers selectivity for the c-MYC G4 over other G4 structures [2]. In contrast, widely used G4 ligands such as TMPyP4 and PhenDC3 are known to bind promiscuously to multiple G4 structures (including telomeric and other promoter G4s) with K_D values often in the sub-micromolar range but lacking comparable selectivity data for c-MYC G4 [3]. The functional consequence is that DA3 selectively inhibits c-MYC expression, while other non-selective ligands can affect a broader range of genes.

c-MYC G4 Binding

Class-level

16 μM

Reported selective c-MYC G4 affinity context

Selectivity over non-selective G4 ligands inferred; cross-target validation advised

Evidence Dimension	Binding Affinity and Selectivity to c-MYC G4
Target Compound Data	K_D = 16 μM for c-MYC G4; Selective inhibition of c-MYC expression
Comparator Or Baseline	TMPyP4 / PhenDC3: K_D values typically <1 μM for various G4s, but lack of demonstrated selectivity for c-MYC G4 over other promoter G4s.
Quantified Difference	DA3 demonstrates functional selectivity for c-MYC expression inhibition, a feature not quantitatively established for many non-selective G4 ligands.
Conditions	In vitro binding assays; Cellular expression analysis (comparative data based on class-level inference from cited literature).

Why This Matters

Procuring DA3 is essential for studies requiring specific modulation of c-MYC transcription without confounding off-target effects on other G4-regulated genes.

• [1] MedChemExpress. c-Myc inhibitor 5 (DA3) Product Datasheet. Accessed 2026. View Source
• [2] Hu MH, Lin JH, Huang Q. Discovery of a fluorescent, long chain-bridged bispurine that selectively targets the c-MYC G-quadruplex. Bioorg Chem. 2022 May;122:105750. doi: 10.1016/j.bioorg.2022.105750. PMID: 35325695. View Source
• [3] Wang W, Hu S, Gu Y, Yan Y, Stovall DB, Li D, Sui G. Human MYC G-quadruplex: From discovery to a cancer therapeutic target. Biochim Biophys Acta Rev Cancer. 2020 Dec;1874(2):188410. doi: 10.1016/j.bbcan.2020.188410. PMID: 32827579. View Source

Direct G4 Stabilization vs. Indirect BET Bromodomain Inhibition (JQ1)

c-Myc inhibitor 5 (DA3) acts by directly binding and stabilizing the c-MYC promoter G-quadruplex (K_D = 16 μM), thereby repressing transcription at the source [1]. In contrast, compounds like JQ1 inhibit c-MYC expression indirectly by targeting BET bromodomain proteins (e.g., BRD4), which are epigenetic readers that regulate c-MYC transcription [2]. While JQ1 has an IC50 for BRD4 binding in the low nanomolar range, its effect on c-MYC is context-dependent and can be bypassed in some cellular settings [3]. DA3 provides a direct, G4-mediated mechanism of action that is orthogonal to epigenetic modulation, offering a distinct tool for dissecting c-MYC regulatory pathways.

c-MYC Regulation

Context-dependent

G4 stabilization

DA3 (K_D 16 μM)

BRD4 inhibition

JQ1 (IC₅₀ ~30-100 nM)

Direct vs. indirect c-MYC regulation pathway context

Mechanism-dependent transcriptional outcomes may differ across models

Evidence Dimension	Mechanism of c-MYC Downregulation
Target Compound Data	Direct stabilization of c-MYC promoter G4 (K_D = 16 μM) leading to transcriptional repression.
Comparator Or Baseline	JQ1: Indirect inhibition via BRD4 BET bromodomain binding (IC50 ~30-100 nM for BRD4).
Quantified Difference	DA3 provides a direct, G4-mediated mechanism versus JQ1's indirect, epigenetic reader-mediated mechanism.
Conditions	In vitro binding assays (DA3) vs. cellular and in vivo models (JQ1).

Why This Matters

For researchers aiming to isolate the role of the c-MYC G4 structure in transcriptional control, DA3 is the appropriate tool, whereas JQ1 introduces confounding epigenetic variables.

• [1] Hu MH, Lin JH, Huang Q. Discovery of a fluorescent, long chain-bridged bispurine that selectively targets the c-MYC G-quadruplex. Bioorg Chem. 2022 May;122:105750. doi: 10.1016/j.bioorg.2022.105750. PMID: 35325695. View Source
• [2] Dawson MA, Prinjha RK, Dittmann A, Giotopoulos G, Bantscheff M, Chan WI, et al. Inhibition of BET recruitment to chromatin as an effective treatment for MLL-fusion leukaemia. Nature. 2011 Oct 2;478(7370):529-33. doi: 10.1038/nature10509. PMID: 21964340. View Source
• [3] Delmore JE, Issa GC, Lemieux ME, Rahl PB, Shi J, Jacobs HM, et al. BET bromodomain inhibition as a therapeutic strategy to target c-Myc. Cell. 2011 Sep 16;146(6):904-17. doi: 10.1016/j.cell.2011.08.017. PMID: 21889194. View Source

Fluorescent Bispurine Scaffold for Direct Visualization vs. Non-Fluorescent c-Myc Inhibitors

c-Myc inhibitor 5 (DA3) is a fluorescent bispurine compound, a property that enables direct visualization of its cellular localization and target engagement without the need for secondary labeling [1]. This intrinsic fluorescence is a direct consequence of its unique molecular scaffold, which is not present in other c-Myc inhibitors such as 10074-G5 or MYCi975 . While 10074-G5 binds the c-Myc bHLH-ZIP domain (K_D = 2.8 µM) and MYCi975 binds the MYC protein (K_D = 2.5-3.2 µM) with higher affinity, neither compound possesses fluorescent properties, thus requiring additional steps for tracking in cellular assays .

Fluorescent Capability

Head-to-head

Intrinsic fluorescence

Ex/Em spectra available

Supports label-free cellular imaging context

10074-G5, MYCi975: non-fluorescent; secondary detection required

Evidence Dimension	Intrinsic Fluorescence Capability
Target Compound Data	Fluorescent bispurine scaffold; potential to fluorescently label G4s.
Comparator Or Baseline	10074-G5 (c-Myc/Max inhibitor) and MYCi975 (MYC inhibitor): Non-fluorescent compounds.
Quantified Difference	Qualitative difference: DA3 enables label-free cellular imaging, while comparators require secondary detection methods.
Conditions	Photophysical property characterization (excitation/emission spectra available in the primary publication).

Why This Matters

Procurement of DA3 is uniquely advantageous for live-cell imaging studies of G4 dynamics and inhibitor localization, a feature absent in alternative c-Myc-targeting compounds.

• [1] Hu MH, Lin JH, Huang Q. Discovery of a fluorescent, long chain-bridged bispurine that selectively targets the c-MYC G-quadruplex. Bioorg Chem. 2022 May;122:105750. doi: 10.1016/j.bioorg.2022.105750. PMID: 35325695. View Source

Optimal Research Applications for c-Myc inhibitor 5 (DA3) Based on Quantitative Differentiation

Selective c-MYC Transcriptional Repression Studies in Oncology Research

Use c-Myc inhibitor 5 (DA3) to specifically downregulate c-MYC expression in cancer cell lines without affecting the expression of other G4-driven oncogenes (e.g., KRAS, VEGF, BCL-2). This application leverages DA3's selective binding to the c-MYC G4 (K_D = 16 μM) and its demonstrated functional selectivity, providing a cleaner system for studying c-MYC addiction in tumor models compared to non-selective G4 ligands [1].

Live-Cell Imaging of G-Quadruplex Dynamics and Ligand Localization

Employ the intrinsic fluorescence of DA3 for real-time, label-free tracking of G4 structures and ligand distribution in living cells. This application capitalizes on the unique fluorescent bispurine scaffold of DA3, enabling direct visualization of target engagement without the need for secondary antibodies or conjugated dyes, a capability not offered by other c-Myc inhibitors like 10074-G5 or MYCi975 [2].

Mechanistic Dissection of c-MYC Regulation: G4 Stabilization vs. Epigenetic Modulation

Utilize c-Myc inhibitor 5 (DA3) as a direct G4-stabilizing tool to decouple the effects of promoter G4 modulation from indirect epigenetic regulation (e.g., via BET bromodomain inhibitors like JQ1). This experimental design allows researchers to attribute specific transcriptional outcomes directly to G4 dynamics, providing clearer insights into c-MYC regulatory mechanisms [3].

Application

Selection Property

Validation Focus

c-MYC transcriptional repression studies

Selective c-MYC G4 binding

Pathway-specific transcriptional readouts

Live-cell G4 imaging

Intrinsic fluorescent scaffold

Label-free target engagement visualization

c-MYC regulation mechanism dissection

Direct G4 stabilization mechanism

Orthogonal pathway comparison

• [1] Hu MH, Lin JH, Huang Q. Discovery of a fluorescent, long chain-bridged bispurine that selectively targets the c-MYC G-quadruplex. Bioorg Chem. 2022 May;122:105750. doi: 10.1016/j.bioorg.2022.105750. PMID: 35325695. View Source
• [2] MedChemExpress. c-Myc inhibitor 5 (DA3) Product Datasheet. Accessed 2026. View Source
• [3] Dawson MA, Prinjha RK, Dittmann A, Giotopoulos G, Bantscheff M, Chan WI, et al. Inhibition of BET recruitment to chromatin as an effective treatment for MLL-fusion leukaemia. Nature. 2011 Oct 2;478(7370):529-33. doi: 10.1038/nature10509. PMID: 21964340. View Source